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Compound of Interest

Compound Name: Iron(ll)bromidehexahydrate

Cat. No.: B15251901

This document provides comprehensive guidance on the proper disposal procedures for Iron(ll)
bromide hexahydrate, tailored for researchers, scientists, and drug development professionals.
Adherence to these protocols is critical to ensure personnel safety and environmental
compliance. Iron(ll) bromide is classified as a hazardous substance that is harmful if swallowed
and causes severe skin burns and eye damage.[1][2][3]

Key Safety and Physical Data

For quick reference, the following table summarizes essential quantitative data for Iron(ll)

bromide.
Property Value
Melting Point 684 °C / 1263.2 °F
Boiling Point 937 °C/1718.6 °F at 760 mmHg
Solubility in Water 1090 g/L
NFPA 704 Ratings Health: 3, Fire: 0, Reactivity: 1

Essential Personal Protective Equipment (PPE)

Before handling Iron(Il) bromide hexahydrate, ensure the following personal protective
equipment is worn:
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Eye Protection: Chemical safety goggles or glasses with side-shields conforming to EN166
or NIOSH standards.[1]

Hand Protection: Handle with appropriate chemical-resistant gloves. Gloves must be
inspected before use and disposed of after contamination in accordance with laboratory
practices.[1]

Skin and Body Protection: Wear a lab coat, apron, or other protective clothing to prevent skin
contact.[1][4]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Spill Response Protocol

In the event of a spill, immediate and careful action is required to contain and clean the affected

area.

Methodology:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure
the area is well-ventilated to avoid inhalation of dust.[1]

Don PPE: Wear the appropriate personal protective equipment as detailed above before
approaching the spill.[1]

Contain the Spill: Prevent the spilled material from entering drains or water systems.[1][5]
Clean-up:

o Carefully sweep or vacuum the spilled solid material.

o Avoid actions that generate dust.[1][5][6]

o Use appropriate tools to place the spilled material into a suitable, closed, and clearly
labeled container for waste disposal.[1][4][5][6]

Decontaminate: Clean the spill area with soap and plenty of water.
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» Dispose of Contaminated Materials: All cleaning materials and contaminated PPE should be
placed in the hazardous waste container.

Waste Disposal Protocol

Iron(ll) bromide hexahydrate waste is classified as hazardous and must be disposed of
following established regulations.[6]

Methodology:
o Waste Collection:

o Collect all waste Iron(ll) bromide hexahydrate, including contaminated materials from
spills, in a designated, suitable, and closed container.[1][5][6]

o Ensure the container is correctly and clearly labeled as hazardous waste, indicating its
contents.

o Storage:
o Keep the waste container tightly closed in a cool, dry, and well-ventilated area.[1][4]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[21[5]
e Disposal:
o Arrange for disposal through an approved and licensed waste disposal company.[6]

o Dispose of the contents and the container in accordance with all applicable local, regional,
and national hazardous waste regulations.[5][6]

o Do not empty into drains.[5] Contaminated packaging should be disposed of as unused
product.[1]

Disposal Workflow
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Preparation

Identify Waste
(Iron(ll) bromide hexahydrate)

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collection &|Containment

Place waste in a
designated, closed container

:

Label container clearly:
'Hazardous Waste - Iron(ll) Bromide'

Temporavf Storage

Store in a cool, dry,
well-ventilated area

:

Ensure segregation from
incompatible materials

Final Disposal

Arrange for collection by an
approved hazardous waste contractor

Complete waste transfer documentation

Confirm disposal according to
local and national regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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